Cas no 915920-24-0 (2-(sec-Butylthio)pyrimidine-5-carbaldehyde)

• Product Name: 2-(sec-Butylthio)pyrimidine-5-carbaldehyde
• CAS No: 915920-24-0
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD08752993
• CID: 874699
• PubChem ID: 45791135
• Update Time: 2025-04-19

2-(sec-Butylthio)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(sec-Butylthio)pyrimidine-5-carbaldehyde
• 2-(sec-butylthio)pyrimidine-5-carbaldehyde(SALTDATA: FREE)
• 2-butan-2-ylsulfanylpyrimidine-5-carbaldehyde
• 2-sec-butylsulfanylpyrimidine-5-carbaldehyde
• CHEMBRDG-BB 4022158
• SB55554
• 2-(sec-Butylthio)-5-pyrimidinecarbaldehyde
• MFCD08752993
• AKOS000284167
• AKOS022185073
• 915920-24-0
• 2-[(Butan-2-yl)sulfanyl]pyrimidine-5-carbaldehyde
• 2-(sec-Butylthio)pyrimidine-5-carbaldehyde, AldrichCPR
• BS-36485
• DTXSID40672427

• MDL： MFCD08752993
• Inchi： 1S/C9H12N2OS/c1-3-7(2)13-9-10-4-8(6-12)5-11-9/h4-7H,3H2,1-2H3
• InChI Key： NPHSORTVIACXRD-UHFFFAOYSA-N
• SMILES： S(C1N=CC(C=O)=CN=1)C(C)CC

Computed Properties

• Exact Mass: 196.06700
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.15000
• LogP: 2.17970

2-(sec-Butylthio)pyrimidine-5-carbaldehyde Security Information

• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers